Cas no 833446-65-4 (4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one)

• Product Name: 4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one
• CAS No: 833446-65-4
• MF: C₂₇H₅₄O₉
• MW: 522.712270259857
• CID: 673445
• PubChem ID: 71415660
• Update Time: 2025-04-19

4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19,22,25-Octaoxapentatriacontan-2-one
• 1-[2-[2-[2-[2-[2-[2-(2-decoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propan-2-one
• 833446-65-4
• DTXSID00835071

• Inchi： 1S/C27H54O9/c1-3-4-5-6-7-8-9-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21-34-22-23-35-24-25-36-26-27(2)28/h3-26H2,1-2H3
• InChI Key： KLZFNMUICDMPJX-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCOCCOCC(C)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 522.37678330g/mol
• Monoisotopic Mass: 522.37678330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 32
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.9Ų